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Compound of Interest

Compound Name: (r)-Benzyloxymethyl-oxirane

Cat. No.: B083310

Essential Safety and Handling Guide for (r)-
Benzyloxymethyl-oxirane

This guide provides immediate, essential safety and logistical information for the handling and
disposal of (r)-Benzyloxymethyl-oxirane, tailored for researchers, scientists, and
professionals in drug development.

(r)-Benzyloxymethyl-oxirane, also known as (R)-(-)-Benzyl glycidyl ether, is a chemical
compound that requires careful handling due to its potential health hazards.[1] Adherence to
proper safety protocols is crucial to ensure a safe laboratory environment. This substance is
known to cause skin and eye irritation, and may also lead to respiratory irritation.[1][2][3][4]

Hazard Identification and Safety Precautions

Signal Word: Warning[2][4]

Hazard Statements:

o Causes skin irritation.[2][3][4]

o Causes serious eye irritation.[2][3][4]

o May cause respiratory irritation.[2][4]
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Precautionary Measures:

» Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][4]

Wash skin thoroughly after handling.[2][3][4]

Use only outdoors or in a well-ventilated area.[2][4]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][4]

Store in a well-ventilated place and keep the container tightly closed.[2]

Store locked up.[2][4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary to minimize exposure. The
following table summarizes the required PPE for handling (r)-Benzyloxymethyl-oxirane.
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Protection Type Specific Recommendations Rationale

Chemical splash-resistant

safety glasses or goggles with S
) ) ) ) To prevent eye irritation from
Eye and Face Protection side protection. A face shield
o splashes or vapors.[1][3]
may be appropriate in some

situations.[2]

Wear chemical-resistant

gloves. Gloves should be o
To prevent skin irritation and

Hand Protection inspected prior to use and )
absorption.[1][3]

disposed of properly after use.

[2]14]

Wear a lab coat or other
protective clothing to prevent
) ] skin contact. In cases of To protect the skin from
Skin and Body Protection ] ) o
potential splashing, a irritation.[1]
chemical-resistant suit may be

necessary.[3][4]

Use in a well-ventilated area. If ]
) ) S To prevent respiratory tract
Respiratory Protection ventilation is inadequate, usea =
] irritation.[1]
NIOSH-approved respirator.[2]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

Ensure the work area is clean and well-ventilated, preferably within a chemical fume hood.[2]

Verify that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary materials and equipment before handling the chemical.

Don the appropriate personal protective equipment as outlined in the table above.

N

. Handling:
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Avoid direct contact with the skin, eyes, and clothing.[2][3]
Do not breathe in vapors or mists.[3]
Handle the substance in a manner that minimizes the generation of aerosols.

Keep the container tightly closed when not in use.[2]

. In Case of Exposure:

If on skin: Immediately wash with plenty of soap and water.[2][4] If skin irritation occurs, seek
medical advice.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[2][4] If eye irritation persists, get medical attention.[2]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2][4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Disposal Plan

All waste containing (r)-Benzyloxymethyl-oxirane must be treated as hazardous waste.

1

2

. Waste Collection:

Collect all waste, including contaminated gloves, wipes, and empty containers, in a
designated and properly labeled hazardous waste container.[2]

The container must be kept tightly closed and stored in a designated, well-ventilated area.[2]

. Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant.[2][3][4]
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e Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

» Do not dispose of this chemical down the drain or in regular trash.[2]

Quantitative Data Summary

Property Value Source
CAS Number 14618-80-5 [1][5]
Molecular Formula C10H1202 [5]
Molecular Weight 164.20 g/mol [5]
Appearance Colorless liquid [1]

Storage Temperature

2-8°C (long-term)

[2]

OSHA PEL Not available [2]
NIOSH REL Not available [2]
ACGIH TLV Not available [2]

Experimental Workflow
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Caption: Workflow for handling (r)-Benzyloxymethyl-oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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